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Compound of Interest

24,25-Epoxytirucall-7-en-3,23-
Compound Name: ,
dione

cat. No.: B15592063

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of 24,25-Epoxytirucall-7-en-3,23-dione. In the absence of a specific Safety Data
Sheet (SDS), this compound should be handled as a hazardous chemical waste. Adherence to
these procedures is critical to ensure personnel safety and environmental protection.

Immediate Safety and Personal Protective Equipment
(PPE)

Before handling 24,25-Epoxytirucall-7-en-3,23-dione for disposal, ensure the following
personal protective equipment is worn:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses or goggles.
e Lab Coat: A standard laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Waste Characterization and Segregation
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Proper characterization and segregation are the first steps in compliant chemical waste
disposal.

o Treat as Hazardous: As specific hazard data for 24,25-Epoxytirucall-7-en-3,23-dione is not
readily available, it must be treated as hazardous chemical waste.[1]

e Do Not Mix: Do not mix 24,25-Epoxytirucall-7-en-3,23-dione waste with other waste
streams unless compatibility is confirmed. Incompatible wastes, such as acids and bases,
must be stored separately.[2][3]

e Solid vs. Liquid Waste: Dispose of the pure compound (solid) and solutions containing the
compound in separate, appropriate waste containers.

Disposal of Solid 24,25-Epoxytirucall-7-en-3,23-dione
For the disposal of the pure, solid compound:

» Original Container: If possible, dispose of the solid reagent in its original manufacturer's
container.[3] Do not deface the original label.

o Labeling: Affix a "Hazardous Waste" label to the container. The label must include:

o

The full chemical name: "24,25-Epoxytirucall-7-en-3,23-dione"

CAS Number: 890928-81-1

o

[¢]

The words "Hazardous Waste"

Accumulation start date

[¢]

o

Name of the principal investigator or laboratory contact

e Secure Closure: Ensure the container cap is tightly sealed to prevent any leakage.[3]

Disposal of Solutions Containing 24,25-Epoxytirucall-7-
en-3,23-dione
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For solutions containing the dissolved compound (e.g., in Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, Acetone):

» Select a Compatible Container: Use a chemically compatible, leak-proof container with a
screw-on cap.[2][3] For example, if the solvent is a halogenated organic, use a designated
halogenated waste container.

o Labeling: Attach a "Hazardous Waste" label to the liquid waste container. List all chemical
constituents, including solvents, with their approximate concentrations or volumes.

e Do Not Overfill: Fill the container to no more than 90% capacity to allow for expansion.[2]

o Keep Closed: Keep the waste container closed except when adding waste.[3]

Disposal of Contaminated Lab Supplies

For items such as gloves, pipette tips, and absorbent paper contaminated with 24,25-
Epoxytirucall-7-en-3,23-dione:

e Segregate as Dry Hazardous Waste: These materials should be considered chemically
contaminated solid waste.

o Double-Bag: Place the contaminated items in a clear plastic bag, and then double-bag them
to allow for visual inspection by environmental health and safety (EH&S) personnel.[3]

» Labeling: Label the outer bag as "Hazardous Waste" and list the chemical contaminant
("Trace 24,25-Epoxytirucall-7-en-3,23-dione").

e Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a
designated sharps container that is puncture-resistant and leak-proof.[3]

Storage of Hazardous Waste

All waste containers must be stored in a designated "Satellite Accumulation Area" (SAA) within
the laboratory.[2]

e Secondary Containment: Place all waste containers in a secondary container, such as a lab
tray, that is chemically compatible and can hold 110% of the volume of the largest container.
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[3] This is to contain any potential leaks or spills.

e Segregation: Store incompatible waste streams separately within the SAA.

Requesting Waste Collection

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
hazardous waste pickup. Do not dispose of this chemical down the drain or in the regular trash.

[1]
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Parameter

Guideline

Source

Waste Classification

Hazardous Chemical Waste

General Best Practice

Solid Waste Container

Original manufacturer's
container or a compatible,

labeled container.

[3]

Liquid Waste Container

Chemically compatible, leak-
proof container with a screw-

on cap.

[2](3]

Container Fill Level

Maximum 90% capacity.

[2]

Labeling Requirement

"Hazardous Waste" label with
full chemical name, CAS
number, and accumulation

date.

[3]4]

Storage Location

Designated Satellite
Accumulation Area (SAA).

[2]

Secondary Containment

Required for all waste
containers. Must hold 110% of

the largest container's volume.

[3]

Contaminated PPE/Debris

Double-bag in clear plastic
bags and label as hazardous

waste.

[3]

Final Disposal Route

Collection by institutional
Environmental Health & Safety
(EH&S).

[4]115]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 24,25-

Epoxytirucall-7-en-3,23-dione and associated waste.
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Caption: Disposal workflow for 24,25-Epoxytirucall-7-en-3,23-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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